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impurities

  • Blonanserin
    Blonanserin
    • Cat. No.:
    • B195606
    • CAS No.:
    • 132810-10-7
    • Molecular Formula:
    • C23H30FN3
    • Molecular Weight:
    • 367.5 g/mol
    Description
    Blonanserin is an organic molecular entity.
    Blonanserin is an atypical antipsychotic approved in Japan in January, 2008. It offers improved tolerability as it lacks side effects such as extrapyramidal symptom...
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  • 2-Hydroxy Atorvastatin Lactone
    2-Hydroxy Atorvastatin Lactone
    • Cat. No.:
    • B194414
    • CAS No.:
    • 163217-74-1
    • Molecular Formula:
    • C33H33FN2O5
    • Molecular Weight:
    • 556.6 g/mol
    Description
    Ortho-Hydroxy Atorvastatin Lactone is metabolite of Atorvastatin, a selective, competitive inhibitor of HMG-CoA reductase.
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  • (2R,3S)-2-((R)-1-(3,5-Bis(trifluoromethyl)phenyl)ethoxy)-3-(4-fluorophenyl)morpholine hydrochloride
    (2R,3S)-2-((R)-1-(3,5-Bis(trifluoromethyl)phenyl)ethoxy...
    • Cat. No.:
    • B194751
    • CAS No.:
    • 171482-05-6
    • Molecular Formula:
    • C20H18F7NO2. HCl
    • Molecular Weight:
    • 437.36 36.46
    Description
    A metabolite of Aprepitant
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  • Cinacalcet hydrochloride
    Cinacalcet hydrochloride
    • Cat. No.:
    • B194989
    • CAS No.:
    • 364782-34-3
    • Molecular Formula:
    • C22H23ClF3N
    • Molecular Weight:
    • 393.9 g/mol
    Description
    See also: Cinacalcet Hydrochloride (preferred);  Cinacalcet (has active moiety).
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  • Fenofibric acid ethyl ester
    Fenofibric acid ethyl ester
    • Cat. No.:
    • B194606
    • CAS No.:
    • 42019-08-9
    • Molecular Formula:
    • C19H19ClO4
    • Molecular Weight:
    • 346.8 g/mol
    Description
    An impurity of Fenofibrate. Fenofibrate is mainly used to reduce cholesterol levels in patients at risk of cardiovascular disease.
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  • Benzo(a)pyrene-7,8-diol
    Benzo(a)pyrene-7,8-diol
    • Cat. No.:
    • B196081
    • CAS No.:
    • 57303-99-8
    • Molecular Formula:
    • C20H12O2
    • Molecular Weight:
    • 284.3 g/mol
    Description
    A metabolite of Benzopyrene. Benzopyrene is a carcinogenic component of tobacco smoke implicated in lung cancer.
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  • 1-(((2RS)-2-(2,4-Difluorophenyl)oxiran-2-yl)methyl)-1H-1,2,4-triazole
    1-(((2RS)-2-(2,4-Difluorophenyl)oxiran-2-yl)methyl)-1H-...
    • Cat. No.:
    • B194804
    • CAS No.:
    • 86386-76-7
    • Molecular Formula:
    • C12H11F2N3O4S
    • Molecular Weight:
    • 237.21 g/mol
    Description
    Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standar...
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  • Ketotifen N-Oxide
    Ketotifen N-Oxide
    • Cat. No.:
    • B192785
    • CAS No.:
    • 88456-70-6
    • Molecular Formula:
    • C19H19NO2S
    • Molecular Weight:
    • 325.4 g/mol
    Description
    A metabolite of Ketotifen
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  • Hydroxybupropion
    Hydroxybupropion
    • Cat. No.:
    • B195616
    • CAS No.:
    • 92264-81-8
    • Molecular Formula:
    • C13H18ClNO2
    • Molecular Weight:
    • 255.74 g/mol
    Description
    Hydroxybupropion, also known as b. w. 306u, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl g...
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  • R-(-)-Flecainide
    R-(-)-Flecainide
    • Cat. No.:
    • B194605
    • CAS No.:
    • 99495-90-6
    • Molecular Formula:
    • C17H20F6N2O3
    • Molecular Weight:
    • 414.34 g/mol
    Description
    R-(–)-Flecainide is the (R) enantiomer of the antiarrhythmic agent flecainide. R-(–)-Flecainide prevents chloroform-induced ventricular fibrillation in mice (ED50 = 14.5 mg/kg). It also prevents ouabain-induced ...
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